2-(3,5,6-Triphenyl-2-pyrazinyl)phenylboronic Acid

• Molecular Formula: C28H21BN2O2
• Molecular Weight: 428.3 g/mol
• IUPAC Name: [2-(3,5,6-triphenylpyrazin-2-yl)phenyl]boronic acid
• InChI: InChI=1S/C28H21BN2O2/c32-29(33)24-19-11-10-18-23(24)28-27(22-16-8-3-9-17-22)30-25(20-12-4-1-5-13-20)26(31-28)21-14-6-2-7-15-21/h1-19,32-33H
• InChI Key: NYXXZJRKBMUSAX-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=CC=C1C2=NC(=C(N=C2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5)(O)O

Description

MFCD32708807 is a chemical compound with significant interest in various scientific fields It is known for its unique properties and potential applications in chemistry, biology, medicine, and industry

Preparation Methods

The preparation of MFCD32708807 involves specific synthetic routes and reaction conditions. The compound can be synthesized through a series of chemical reactions that include the use of various reagents and catalysts. The industrial production methods for MFCD32708807 are designed to ensure high yield and purity, making it suitable for large-scale applications. The preparation method is simple and easy to implement, suitable for industrial large-scale production .

Chemical Reactions Analysis

MFCD32708807 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. These reactions are facilitated by common reagents and specific conditions that promote the desired transformations. The major products formed from these reactions depend on the reagents and conditions used.

Scientific Research Applications

MFCD32708807 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it plays a role in studying cellular mechanisms and interactions. In medicine, MFCD32708807 is investigated for its potential therapeutic effects and its role in drug development. Industrially, the compound is utilized in the production of various materials and chemicals .

Mechanism of Action

The mechanism of action of MFCD32708807 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to particular receptors or enzymes, leading to a cascade of biochemical events. These interactions can result in changes in cellular functions, making MFCD32708807 a valuable tool in studying biological processes and developing new therapies .

Comparison with Similar Compounds

MFCD32708807 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or functional groups, but MFCD32708807 stands out due to its specific properties and applications. Some similar compounds include those with triazolo ring structures or methanesulfonate groups .

Conclusion

MFCD32708807 is a versatile compound with significant potential in various scientific fields Its unique properties, ease of preparation, and wide range of applications make it a valuable asset in research and industry